Tert-butyl 1-(aminomethyl)-2-methylcyclobutane-1-carboxylate

• IUPAC Name: tert-butyl 1-(aminomethyl)-2-methylcyclobutane-1-carboxylate
• InChI: InChI=1S/C11H21NO2/c1-8-5-6-11(8,7-12)9(13)14-10(2,3)4/h8H,5-7,12H2,1-4H3
• InChI Key: MOMGZTVKZGTAPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC1(CN)C(=O)OC(C)(C)C
• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• CAS No.: 2248395-82-4

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of tert-butyl esters of Nα-protected amino acids. These esters are extensively employed as masked carboxyl group surrogates in peptide chemical synthesis. In one of the classical methods, mineral acid-catalyzed addition of isobutene to amino acids is employed.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often depend on the functional groups present in the molecule. For instance, primary aliphatic amines can be harnessed as valuable C (sp 3) synthons. Cross-coupling and photocatalyzed transformations proceeding through polar and radical mechanisms are compared with oxidative deamination and other transition metal catalyzed reactions.